Cas no 10552-74-6 (Nitrothal-isopropyl)

• Product Name: Nitrothal-isopropyl
• CAS No: 10552-74-6
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 215868
• PubChem ID: 329755322
• Update Time: 2025-06-14

Nitrothal-isopropyl Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-nitro-, 1,3-bis(1-methylethyl) ester
• NITROTHAL-ISOPROPYL
• 1,3-bis(1-methylethyl) 5-nitro-1,3-benzenedicarboxylate
• di(propan-2-yl) 5-nitrobenzene-1,3-dicarboxylate
• diisopropyl 5-nitroisophthalate
• dipropan-2-yl 5-nitrobenzene-1,3-dicarboxylate
• KUMULAN
• PALLINAL
• BAS-30000
• Nitrothal-isop
• Einecs 234-139-5
• Nitrothal-isopropy
• Nitrothale-isopropyl
• Nitrothal-isopropyl Standard
• nitrothal-isopropyl (bsi,iso)
• NCGC00163919-02
• BAS 30000F
• Isophthalic acid, 5-nitro-, diisopropyl ester
• CHEBI:82026
• 1,3-bis(propan-2-yl) 5-nitrobenzene-1,3-dicarboxylate
• Nitrothal-isopropyl [ISO]
• Nitrothal-isopropyl [BSI:ISO]
• SCHEMBL54627
• DTXCID3017579
• NCGC00163919-03
• AKOS015888201
• Nitrothol isopropyl
• UNII-U6ZG3TTM2S
• NS00004811
• FT-0620712
• Nitrothal-isopropyl, PESTANAL(R), analytical standard
• Q27155696
• VJAWBEFMCIINFU-UHFFFAOYSA-N
• 1,3-Benzenedicarboxylic acid, 5-nitro-, bis(1-methylethyl) ester
• NCGC00163919-01
• Nitrothale-isopropyl [French]
• CAS-10552-74-6
• U6ZG3TTM2S
• W-110278
• Diisopropyl 5-nitroisophthalate #
• DTXSID5037579
• 10552-74-6
• Nitrothal isopropyl
• CHEMBL1892508
• Bis(1-methylethyl) 5-nitro-1,3-benzenedicarboxylate
• C18873
• Tox21_400066
• Nitrothal-isopropyl

• MDL： MFCD00055456
• Inchi： 1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3
• InChI Key： VJAWBEFMCIINFU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C(=O)OC(C)C)C=1)[N+](=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 295.10600
• Monoisotopic Mass: 295.105587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 98.4

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65 ºC
• Boiling Point: 397.9°Cat760mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.525
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 98.42000
• LogP: 3.24840

Nitrothal-isopropyl Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：CZ4330000
• Storage Condition：0-6°C
• Safety Term：RTECS CZ4330000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Nitrothal-isopropyl

Comprehensive Overview of Nitrothal-isopropyl (CAS No. 10552-74-6): Properties, Applications, and Environmental Impact

Nitrothal-isopropyl (CAS No. 10552-74-6) is a specialized chemical compound widely recognized for its role in agricultural applications. As a nitrophenyl ether herbicide, it has been extensively studied for its efficacy in controlling broadleaf weeds and grasses. The compound's unique molecular structure, featuring a nitro group and an isopropyl moiety, contributes to its selective herbicidal activity. In recent years, the demand for sustainable crop protection solutions has surged, placing compounds like Nitrothal-isopropyl under renewed scrutiny for their environmental footprint and compatibility with integrated pest management (IPM) systems.

The chemical properties of Nitrothal-isopropyl include a molecular formula of C₁₁H₁₂N₂O₄ and a molar mass of 236.23 g/mol. Its herbicidal mechanism involves the inhibition of photosynthesis by disrupting electron transport in plant cells. This mode of action aligns with the growing interest in target-specific agrochemicals that minimize off-target effects. Researchers have also explored its degradation pathways, noting its relatively short half-life in soil (typically 10–30 days), which addresses concerns about soil persistence—a hot topic in modern eco-friendly farming discussions.

From an application perspective, Nitrothal-isopropyl is primarily used in cereal crops such as wheat and barley. Its selectivity makes it a preferred choice for farmers seeking to balance weed control with crop safety. Recent trends in precision agriculture have further highlighted the need for compounds with well-characterized dose-response curves, a category where Nitrothal-isopropyl excels. Field studies demonstrate its effectiveness at rates as low as 0.5–1.0 kg/ha, aligning with the global push toward reduced-input farming systems.

Environmental considerations remain paramount in discussions about Nitrothal-isopropyl. Regulatory agencies worldwide have evaluated its ecotoxicological profile, particularly its effects on non-target organisms like aquatic invertebrates. Data show moderate toxicity to fish (LC₅₀ > 10 mg/L), prompting recommendations for buffer zones near water bodies—a practice now standard in responsible pesticide stewardship programs. The compound's low volatility also reduces risks of atmospheric dispersion, addressing another key concern in volatile organic compound (VOC) emissions regulations.

Innovations in formulation technology have enhanced the performance of Nitrothal-isopropyl-based products. Microencapsulation techniques, for instance, improve rainfastness while reducing photodegradation—a breakthrough that responds to frequent queries about herbicide rainproofing and sunlight stability. Such advancements contribute to the compound's continued relevance despite the emergence of newer herbicide classes, particularly in regions where herbicide resistance management remains a critical challenge.

The future of Nitrothal-isopropyl lies in its integration with digital farming tools. Emerging technologies like satellite-guided spray systems and AI-driven weed mapping could optimize its application timing and placement. This synergy between traditional chemistry and cutting-edge tech exemplifies the next-generation crop protection paradigm that dominates contemporary agricultural discourse. As regulatory frameworks evolve to emphasize life cycle assessment metrics, the scientific community continues to refine data on the compound's biodegradation products and their ecological impacts.

In conclusion, Nitrothal-isopropyl (CAS No. 10552-74-6) represents a mature yet adaptable solution in plant protection chemistry. Its balanced profile—combining efficacy, selectivity, and environmental considerations—positions it as a valuable tool in the evolving landscape of sustainable agriculture. Ongoing research into synergistic combinations with biological controls and soil health amendments ensures its place in the toolkit of forward-thinking agronomists addressing 21st-century food production challenges.